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Compound of Interest

Compound Name: Gafquat 755N

Cat. No.: B1212068 Get Quote

Gafquat 755N Surfactant Compatibility Technical
Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the compatibility of Gafquat™ 755N

(Polyquaternium-11), a widely used cationic polymer in personal care and pharmaceutical

formulations, with various types of surfactants. Below you will find frequently asked questions

(FAQs), troubleshooting guides, and detailed experimental protocols to assist in your

formulation development.

Frequently Asked Questions (FAQs)
Q1: What is the general compatibility of Gafquat 755N with different surfactant types?

A1: Gafquat 755N, a cationic polymer, is broadly compatible with anionic, cationic, and non-

ionic surfactants.[1][2][3][4][5][6][7] This versatility makes it a suitable ingredient for a wide

range of formulations, including shampoos, conditioners, styling products, and skin care

lotions.[5][6][8]

Q2: How does Gafquat 755N interact with anionic surfactants?

A2: Gafquat 755N can form complexes with anionic surfactants. These complexes are typically

solubilized by an excess of the anionic surfactant, resulting in clear solutions over a wide range
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of detergent concentrations.[9][10] This interaction is beneficial in conditioning shampoos,

where the polymer can deposit on the hair for conditioning benefits without causing instability in

the formulation.

Q3: Are there any known incompatibilities with anionic surfactants?

A3: While generally compatible, issues can arise. For instance, in salt-thickened systems, the

presence of small anions like chloride (from NaCl) can lead to turbidity or haziness in

formulations containing Gafquat 755N.[9] Careful consideration of the electrolyte system is

therefore recommended.

Q4: Can Gafquat 755N be used with amphoteric surfactants?

A4: Yes, Gafquat 755N is compatible with amphoteric surfactants such as cocamidopropyl

betaine.[1][11] This combination is often used in gentle cleansing formulations where the

mildness of amphoteric surfactants is desired alongside the conditioning properties of Gafquat
755N.

Q5: What is the compatibility of Gafquat 755N with cationic surfactants?

A5: Gafquat 755N is compatible with other cationic ingredients, including cationic surfactants

(e.g., cetrimonium chloride).[12] This allows for the formulation of highly conditioning products

where multiple cationic agents work synergistically.

Q6: And its compatibility with non-ionic surfactants?

A6: Gafquat 755N exhibits good compatibility with non-ionic surfactants.[2][3][4][7] This allows

for its use in a variety of formulation types, including those where low irritation potential is a key

requirement.
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Issue Potential Cause Recommended Solution

Hazy or Turbid Formulation

Interaction with small anions

(e.g., chloride) in salt-

thickened systems.[9]

- Consider using alternative

thickening agents that do not

rely on sodium chloride. -

Evaluate different anionic

surfactants, as the structure of

the surfactant can influence

complex formation. - Adjust the

order of addition of ingredients

during formulation. It is

sometimes beneficial to add

the Gafquat 755N to the water

phase before the surfactants.

Precipitation or Phase

Separation

Unfavorable ratio of Gafquat

755N to anionic surfactant. At

a near 1:1 charge

stoichiometry, the formed

complex may have reduced

solubility.[13]

- Ensure an excess of the

anionic surfactant is present to

solubilize the polymer-

surfactant complex.[9][10] -

Systematically vary the

concentration of both Gafquat

755N and the anionic

surfactant to determine the

optimal ratio for stability.

Reduced Viscosity

Unfavorable polymer-

surfactant interactions leading

to a collapse of the polymer

network.

- Screen different types of

surfactants to find one that

interacts favorably with

Gafquat 755N to build

viscosity. - Incorporate a non-

ionic or amphoteric surfactant,

which can help to stabilize the

system.

Poor Foaming While Gafquat 755N can

enhance foam, certain

interactions might suppress it.

- Evaluate the impact of

Gafquat 755N on the foaming

properties of your specific

surfactant system. - The
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addition of foam-boosting

surfactants may be necessary.

Data on Gafquat 755N - Surfactant Compatibility
The following tables provide a summary of expected compatibility. Please note that specific

quantitative values are highly dependent on the exact formulation, including the concentrations

of all ingredients, pH, and temperature. The data presented here is illustrative and should be

confirmed by experimental testing.

Table 1: Compatibility of Gafquat 755N with Common Surfactants

Surfactant
Type

Surfactant
Example

Concentration
Range of
Gafquat 755N
(% w/w)

Surfactant
Concentration
Range (% w/w)

Visual
Appearance

Anionic
Sodium Laureth

Sulfate
0.2 - 2.0 5.0 - 20.0 Clear

Anionic
Ammonium

Lauryl Sulfate
0.2 - 2.0 5.0 - 15.0 Clear

Cationic
Cetrimonium

Chloride
0.5 - 3.0 0.5 - 2.5 Clear

Non-ionic Decyl Glucoside 0.2 - 2.0 2.0 - 10.0 Clear

Amphoteric
Cocamidopropyl

Betaine
0.2 - 2.0 2.0 - 10.0 Clear

Table 2: Influence of NaCl on the Turbidity of a Gafquat 755N / Anionic Surfactant System

(Illustrative)
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Gafquat 755N (%
w/w)

Sodium Laureth
Sulfate (% w/w)

NaCl (% w/w) Turbidity (NTU)

1.0 10.0 0.0 < 5

1.0 10.0 0.5 < 10

1.0 10.0 1.0 10 - 50

1.0 10.0 2.0 > 100

Experimental Protocols
Visual Assessment of Stability
Objective: To qualitatively assess the physical stability of Gafquat 755N and surfactant

mixtures.

Methodology:

Prepare a series of formulations with varying concentrations of Gafquat 755N and the

surfactant(s) under investigation in appropriate containers (e.g., glass vials).

Ensure each sample is thoroughly mixed to achieve homogeneity.

Visually inspect the samples against a black and a white background for any signs of

incompatibility, such as:

Haziness or turbidity

Precipitation

Phase separation (creaming or sedimentation)

Color change

Store the samples at different controlled temperatures (e.g., 4°C, 25°C, and 40°C) and

observe them at regular intervals (e.g., 24 hours, 1 week, 1 month) to assess long-term

stability.
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Record all observations systematically.

Turbidity Measurement
Objective: To quantitatively measure the clarity of formulations containing Gafquat 755N and

surfactants.

Methodology:

Calibrate a turbidimeter according to the manufacturer's instructions using formazin

standards.

Ensure the sample is homogeneous before measurement by gentle inversion. Avoid

introducing air bubbles.

Fill a clean, scratch-free cuvette with the sample to the indicated mark.

Wipe the outside of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

Place the cuvette in the turbidimeter and record the turbidity reading in Nephelometric

Turbidity Units (NTU).[14][15]

Perform measurements in triplicate and report the average value.

Viscosity Measurement (Rheology)
Objective: To determine the effect of surfactant addition on the rheological properties of

Gafquat 755N solutions.

Methodology:

Use a calibrated viscometer or rheometer suitable for the expected viscosity range of the

samples.

Allow the samples to equilibrate to a controlled temperature (e.g., 25°C) before

measurement.

Select an appropriate spindle or geometry and rotational speed for the measurement.
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Measure the viscosity of the Gafquat 755N solution without any surfactant as a baseline.

Measure the viscosity of the formulations containing Gafquat 755N and varying

concentrations of the surfactant(s).

Record the viscosity (in cP or mPa·s) and note any shear-thinning or shear-thickening

behavior by measuring viscosity at different shear rates.

Present the data in a table or graph to visualize the impact of the surfactant on the

formulation's rheology.

Diagrams

Surfactant Types
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(Cationic Polymer)

Anionic
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Click to download full resolution via product page

Caption: Logical relationship of Gafquat 755N compatibility with different surfactant types.
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Formulation Preparation

Compatibility Testing

Data Analysis
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Caption: Experimental workflow for assessing Gafquat 755N and surfactant compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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